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Compound of Interest

Compound Name: Methyl (isobutyl)carbamate

Cat. No.: B15211072

An In-depth Technical Guide to Methyl
(isobutyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl (isobutyl)carbamate,
including its nomenclature, physicochemical properties, relevant experimental protocols, and its
interaction with biological pathways.

Nomenclature: Synonyms and Alternative Names

Methyl (isobutyl)carbamate is known by several names in scientific literature and chemical
databases. A clear understanding of these synonyms is crucial for accurate identification and
information retrieval.

e |[UPAC Name: 2-methylpropyl N-methylcarbamate[1]
e Common Synonyms:

o Isobutyl N-methyl carbamate[1]

o Methyl isobutylcarbamate

e Systematic Names:
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o Carbamic acid, methyl isobutyl ester[1]

e Other ldentifiers:
o SCHEMBL967607[1]
o AKOS026732149[1]

Physicochemical Properties

A summary of the key quantitative data for Methyl (isobutyl)carbamate is presented in the
table below. This information is essential for its handling, characterization, and use in
experimental settings.

Property Value Reference
Molecular Formula CeH13NO:2 [1]
Molecular Weight 131.17 g/mol [1]
XLogP3 1.3 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor
ydrog p 5 [1]

Count
Kovats Retention Index

1021 [1]
(Standard non-polar)
Kovats Retention Index

1525 [1]

(Standard polar)

Experimental Protocols

Detailed methodologies for the synthesis and analysis of carbamates are critical for
researchers. While specific protocols for Methyl (isobutyl)carbamate are not readily available
in peer-reviewed literature, the following sections describe general and widely accepted
methods for the synthesis and analysis of N-alkyl carbamates, which can be adapted for the
target compound.
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This method involves the reaction of an isocyanate with an alcohol. For the synthesis of Methyl
(isobutyl)carbamate, this would involve the reaction of methyl isocyanate with isobutanol.

Materials:

Methyl isocyanate

Isobutanol

Anhydrous diethyl ether (or other suitable aprotic solvent)

Dry nitrogen or argon atmosphere

Magnetic stirrer and stirring bar

Ice bath

Rotary evaporator
Procedure:

e In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a
dropping funnel under a dry nitrogen atmosphere, dissolve isobutanol (1.0 equivalent) in
anhydrous diethyl ether.

e Cool the solution to 0 °C using an ice bath.

» Slowly add methyl isocyanate (1.0 equivalent), dissolved in anhydrous diethyl ether, to the
stirred solution via the dropping funnel over a period of 30 minutes.

o After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for an additional 2-4 hours.

¢ Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

e Upon completion, quench the reaction by the slow addition of a small amount of saturated
agueous ammonium chloride solution.
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o Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the
solvent under reduced pressure using a rotary evaporator to yield the crude Methyl
(isobutyl)carbamate.

 Purify the crude product by vacuum distillation or column chromatography on silica gel.

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile
compounds like carbamates.

Instrumentation:

e Gas chromatograph coupled to a mass spectrometer (GC-MS)

o Capillary column suitable for polar compounds (e.g., DB-5ms, HP-5ms)
e Helium carrier gas

Sample Preparation:

o Accurately weigh and dissolve a known amount of the sample in a suitable solvent (e.g.,
ethyl acetate, dichloromethane) to prepare a stock solution.

o Prepare a series of calibration standards by diluting the stock solution to different
concentrations.

e For complex matrices (e.g., biological samples, environmental samples), a sample extraction
and clean-up procedure such as solid-phase extraction (SPE) may be necessary.

GC-MS Conditions (Typical):
e Injector Temperature: 250 °C
« Injection Mode: Splitless or split

e Oven Temperature Program:
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o Initial temperature: 60 °C, hold for 1 minute

o Ramp: 10 °C/min to 280 °C

o Final hold: 5 minutes at 280 °C

o Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

e MS lon Source Temperature: 230 °C

e MS Quadrupole Temperature: 150 °C

 lonization Mode: Electron lonization (El) at 70 eV

Scan Range: m/z 40-400
Data Analysis:

« |dentify Methyl (isobutyl)carbamate by comparing its retention time and mass spectrum
with that of a pure standard.

e Quantify the analyte by constructing a calibration curve from the peak areas of the calibration
standards.

Biological Interactions and Signaling Pathways

Carbamates are a well-known class of compounds with significant biological activity, primarily
as inhibitors of acetylcholinesterase (AChE). More recent research has also highlighted their
impact on other cellular pathways, such as the Nrf2 signaling pathway, which is a key regulator
of the cellular antioxidant response.

The primary mechanism of toxicity for many carbamate pesticides is the inhibition of the
enzyme acetylcholinesterase. This inhibition leads to an accumulation of the neurotransmitter
acetylcholine in the synaptic cleft, resulting in overstimulation of nerve signals.
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Caption: Mechanism of Acetylcholinesterase Inhibition by Carbamates.

Recent studies have indicated that carbamates can induce oxidative stress and modulate the
Nrf2 signaling pathway. Nrf2 is a transcription factor that regulates the expression of antioxidant
proteins, protecting cells from oxidative damage.
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Caption: General Modulation of the Nrf2 Pathway by Carbamates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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